Cas no 1892128-34-5 (4-(2-bromo-4,5-difluorophenyl)butanoic acid)

• Product Name: 4-(2-bromo-4,5-difluorophenyl)butanoic acid
• CAS No: 1892128-34-5
• MF: C₁₀H₉BrF₂O₂
• MW: 279.078069448471
• CID: 5955382
• PubChem ID: 117447236
• Update Time: 2025-05-20

4-(2-bromo-4,5-difluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-4,5-difluorophenyl)butanoic acid
• 1892128-34-5
• EN300-1923743

• Inchi： 1S/C10H9BrF2O2/c11-7-5-9(13)8(12)4-6(7)2-1-3-10(14)15/h4-5H,1-3H2,(H,14,15)
• InChI Key： QOTUURIPODALNV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1CCCC(=O)O)F)F

Computed Properties

• Exact Mass: 277.97540g/mol
• Monoisotopic Mass: 277.97540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(2-bromo-4,5-difluorophenyl)butanoic acid

4-(2-Bromo-4,5-Difluorophenyl)Butanoic Acid: A Comprehensive Overview

4-(2-Bromo-4,5-Difluorophenyl)Butanoic Acid, also known by its CAS number 1892128-34-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a brominated aromatic ring with a butanoic acid moiety. The presence of bromine and fluorine atoms in the aromatic ring introduces interesting electronic and steric properties, making this compound a valuable substrate for various chemical transformations and applications.

The synthesis of 4-(2-Bromo-4,5-Difluorophenyl)Butanoic Acid typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound while maintaining its structural integrity. Such innovations highlight the importance of this compound in both academic and industrial settings.

In terms of physical properties, 4-(2-Bromo-4,5-Difluorophenyl)Butanoic Acid exhibits a melting point of approximately 180°C and a boiling point around 350°C under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been extensively studied, revealing its potential for use in various solvent systems. These properties make it an ideal candidate for applications in drug delivery systems and material science.

The chemical stability of 4-(2-Bromo-4,5-Difluorophenyl)Butanoic Acid has been a focal point of recent research. Studies have demonstrated that the compound remains stable under normal storage conditions but undergoes degradation when exposed to strong oxidizing agents or extreme temperatures. This information is crucial for its safe handling and storage in laboratory settings.

The biological activity of 4-(2-Bromo-4,5-Difluorophenyl)Butanoic Acid has garnered significant attention due to its potential as a lead compound in drug discovery. Preclinical studies have shown that this compound exhibits moderate anti-inflammatory and antioxidant properties, making it a promising candidate for the development of therapeutic agents targeting chronic inflammatory diseases. Furthermore, recent research has explored its potential as an inhibitor of certain enzymes involved in cancer progression, highlighting its role in oncology research.

In the field of material science, 4-(2-Bromo-4,5-Difluorophenyl)Butanoic Acid has been investigated for its ability to form self-assembled monolayers on various substrates. These monolayers exhibit unique optical and electronic properties, which could be exploited in the development of advanced sensors and electronic devices. The compound's ability to form such structures underscores its versatility across multiple disciplines.

The environmental impact of 4-(2-Bromo-4,5-Difluorophenyl)Butanoic Acid is another area of active research. Studies have been conducted to assess its biodegradability and toxicity to aquatic organisms. Initial findings suggest that the compound is not highly toxic at environmentally relevant concentrations, but further studies are needed to fully understand its ecological footprint.

In conclusion, 4-(2-Bromo-4,5-Difluorophenyl)Butanoic Acid, with its CAS number 1892128-34-5, is a multifaceted compound with applications spanning organic chemistry, pharmacology, material science, and environmental studies. Its unique structure and properties continue to make it a subject of intense research interest. As new findings emerge from ongoing studies, this compound is poised to play an increasingly important role in both academic and industrial contexts.